Trilithium hexafluoroaluminate

• CAS No.: 13821-20-0
• Molecular Formula: AlF6Li3
• Molecular Weight: 161.9 g/mol
• IUPAC Name: trilithium;hexafluoroaluminum(3-)
• InChI: InChI=1S/Al.6FH.3Li/h;6*1H;;;/q+3;;;;;;;3*+1/p-6
• InChI Key: VRSRNLHMYUACMN-UHFFFAOYSA-H
• SMILES: [Li+].[Li+].[Li+].[F-].[F-].[F-].[F-].[F-].[F-].[Al+3]
• Canonical SMILES: [Li+].[Li+].[Li+].F[Al-3](F)(F)(F)(F)F
• Pictograms: Acute Toxic; Irritant; Health Hazard

Description

It is a white powder with a molecular weight of 161.79 g/mol and a density of 2.637 g/cm³ . This compound is known for its unique properties and applications in various fields, including chemistry and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Trilithium hexafluoroaluminate is synthesized by crystallizing from melts of lithium fluoride and aluminum fluoride . The reaction can be represented as follows: [ 3LiF + AlF₃ \rightarrow Li₃AlF₆ ]

This reaction typically occurs at high temperatures to ensure the complete formation of the compound. The melting point of this compound is approximately 790°C .

Industrial Production Methods

In industrial settings, the production of this compound involves the same basic reaction but on a larger scale. The reactants, lithium fluoride and aluminum fluoride, are mixed and heated in a controlled environment to achieve the desired product. The purity and yield of the compound are critical factors in industrial production, and various purification techniques may be employed to ensure high-quality output.

Chemical Reactions Analysis

Types of Reactions

Trilithium hexafluoroaluminate undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of different products.

Reduction: Reduction reactions involving this compound can yield various reduced forms of the compound.

Substitution: Substitution reactions can occur when this compound reacts with other chemical species, replacing one or more of its components.

Common Reagents and Conditions

Common reagents used in reactions with this compound include strong acids, bases, and other fluorinating agents. The reaction conditions, such as temperature, pressure, and solvent, play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from reactions involving this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce different aluminum and lithium compounds, while substitution reactions can yield various fluorinated products.

Scientific Research Applications

Trilithium hexafluoroaluminate has several scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a precursor for the synthesis of other fluorinated compounds.

Biology: Research in biology may involve this compound in studies related to its effects on biological systems and its potential use in biological assays.

Medicine: The compound’s unique properties make it a candidate for research in medical applications, such as drug delivery systems and diagnostic tools.

Industry: This compound is used in the production of specialized materials, including ceramics and glass, due to its high thermal stability and resistance to chemical attack.

Mechanism of Action

The mechanism by which trilithium hexafluoroaluminate exerts its effects involves its interaction with molecular targets and pathways. The compound’s fluorine atoms play a significant role in its reactivity, allowing it to participate in various chemical reactions. The exact molecular targets and pathways depend on the specific application and reaction conditions.

Comparison with Similar Compounds

Similar Compounds

Lithium tetrafluoroaluminate (LiAlF₄): This compound has a similar structure but contains fewer fluorine atoms.

Lithium hexafluorophosphate (LiPF₆): Another fluorinated lithium compound with different chemical properties and applications.

Sodium hexafluoroaluminate (Na₃AlF₆): Similar to trilithium hexafluoroaluminate but with sodium instead of lithium.

Uniqueness

This compound is unique due to its specific combination of lithium and aluminum with six fluorine atoms, giving it distinct chemical and physical properties. Its high thermal stability and resistance to chemical attack make it particularly valuable in high-temperature and corrosive environments .

Biological Activity

Trilithium hexafluoroaluminate (Li₃AlF₆), a compound consisting of three lithium ions and one hexafluoroaluminate ion, has garnered interest in various scientific fields due to its unique properties and potential applications. While extensive research has focused on its chemical and physical properties, its biological activity remains less explored. This article aims to provide a comprehensive overview of the biological activity of this compound, including its toxicity, potential health effects, and relevant case studies.

This compound is typically a white crystalline solid that is insoluble in water, making it suitable for non-aqueous systems and high-temperature processes. Its chemical stability allows it to be used in molten salt chemistry and as an electrolyte in lithium batteries. The compound can react with acids, releasing hydrofluoric acid and forming aluminum salts, which highlights its reactivity under specific conditions.

Toxicity and Health Hazards

This compound is classified as an acute toxin and an irritant , posing potential health hazards upon exposure. The primary concerns related to its biological activity stem from its ability to release hydrofluoric acid upon reaction with moisture or acids. Hydrofluoric acid is known for its severe corrosive effects on tissues and can cause systemic toxicity if absorbed .

Case Studies

• Occupational Exposure in Aluminum Production : A case study examining the aluminum industry in Iceland highlighted the risks associated with exposure to various aluminum compounds, including this compound. Workers exposed to dust containing this compound showed signs of respiratory irritation and skin sensitization, emphasizing the need for protective measures in industrial settings .
• Environmental Impact Studies : Research into the environmental effects of aluminum production waste has indicated that compounds like this compound can leach into soil and water systems, potentially affecting local ecosystems. Studies have shown alterations in soil pH and toxicity to aquatic life when exposed to aluminum smelting byproducts .

Research Findings

Recent studies have focused on the interactions of this compound with biological systems:

• In Vitro Studies : Preliminary in vitro studies suggest that exposure to this compound may induce cytotoxic effects in mammalian cell lines. These studies indicate that high concentrations can lead to cell death through necrosis or apoptosis mechanisms .
• Animal Studies : Animal models have been employed to assess the chronic toxicity of this compound. Findings indicate that prolonged exposure may lead to liver and kidney damage, although further research is necessary to establish dose-response relationships .

Comparative Analysis

To better understand this compound's biological activity, it is useful to compare it with other related compounds:

Compound Name	Formula	Key Characteristics	Biological Activity
Lithium hexafluoroaluminate	Li₃AlF₆	Used in metallurgy; insoluble in water	Similar toxicity profile
Sodium hexafluoroaluminate	Na₃AlF₆	Comparable structure; used in ceramics	Less toxic than lithium variant
Potassium hexafluoroaluminate	K₃AlF₆	Utilized in glass production	Limited biological data
Calcium hexafluoroaluminate	Ca₃AlF₆	Less soluble; used in various industrial applications	Moderate toxicity